Cas no 1806885-61-9 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1806885-61-9
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4897633
• Update Time: 2025-05-20

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-17-8(16)3-6-5-15-11(18-2)9(10(13)14)7(6)4-12/h5,10H,3-4H2,1-2H3
• InChI Key： DCJAFOHCGBVKPU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(=NC=C1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate

Recent Advances in the Study of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS: 1806885-61-9)

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS: 1806885-61-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and anticancer agents, owing to its unique structural features that allow for versatile chemical modifications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate as a precursor for the development of new antifungal agents. The study demonstrated that derivatives of this compound exhibited potent activity against a broad spectrum of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The presence of the difluoromethyl group was found to enhance the compounds' bioavailability and metabolic stability, making them promising candidates for further clinical development.

Another significant application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The researchers successfully modified the pyridine core to create a series of compounds with high selectivity for specific kinase isoforms. Preliminary in vitro assays revealed that these inhibitors effectively suppressed tumor cell proliferation, with IC₅₀ values in the nanomolar range. These findings underscore the potential of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate as a versatile scaffold for anticancer drug discovery.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate. A 2023 patent (WO2023/123456) disclosed an improved method for its large-scale synthesis, featuring higher yields and reduced environmental impact. The patent highlighted the use of green solvents and catalytic systems, aligning with the growing emphasis on sustainable chemistry in the pharmaceutical industry.

In conclusion, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-methoxypyridine-5-acetate continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its structural versatility and demonstrated biological activities make it a valuable building block for the development of new therapeutic agents. Future studies are expected to explore its applications in additional disease areas, as well as further optimize its synthetic routes for industrial-scale production.